![molecular formula C15H10BrN3OS B2442649 2-bromo-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)benzamide CAS No. 476631-40-0](/img/structure/B2442649.png)
2-bromo-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
- Application : 2-bromo-N-(4-(pyridin-4-yl)thiazol-2-yl)benzamide can be explored as a scaffold for designing novel drugs. Researchers can modify its structure to create analogs with improved pharmacokinetic properties, selectivity, and efficacy against specific targets. For instance, derivatives of this compound could be investigated for anti-tubercular activity or anti-inflammatory and analgesic effects .
- Application : Some derivatives of 2-bromo-N-(4-(pyridin-4-yl)thiazol-2-yl)benzamide have demonstrated better anti-fibrosis activity than existing drugs like Pirfenidone. These compounds could be further optimized for therapeutic use .
- Application : Researchers can explore the antimicrobial and anticancer potential of newly synthesized N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives, which include 2-bromo-N-(4-(pyridin-4-yl)thiazol-2-yl)benzamide. These derivatives may exhibit promising activity against pathogens and cancer cells .
Medicinal Chemistry and Drug Development
Anti-Fibrosis Agents
Antimicrobial and Anticancer Research
Future Directions
Thiazoles, which include “2-bromo-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)benzamide”, have been studied for various medicinal properties like anti-inflammatory, antibacterial, antifungal, antitubercular, and antitumor activities . The future direction in this field involves the discovery and development of new molecules from natural or synthetic sources with novel modes of action to treat microbial infections and cancer .
Mechanism of Action
Target of Action
Thiazole derivatives, which this compound is a part of, are known to exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant . Therefore, it’s plausible that this compound may interact with multiple targets, contributing to its potential biological effects.
Mode of Action
It’s known that thiazole derivatives can interact with their targets in various ways, often leading to changes in cellular processes . For instance, some thiazole derivatives have been found to display potent antibacterial activity against both Gram-negative and Gram-positive bacteria .
Biochemical Pathways
Given the broad range of biological activities associated with thiazole derivatives, it’s likely that this compound may affect multiple biochemical pathways .
Result of Action
Based on the known activities of thiazole derivatives, it’s plausible that this compound may have various effects at the molecular and cellular levels .
properties
IUPAC Name |
2-bromo-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10BrN3OS/c16-12-4-2-1-3-11(12)14(20)19-15-18-13(9-21-15)10-5-7-17-8-6-10/h1-9H,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDSCCVWAEMNNDP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC2=NC(=CS2)C3=CC=NC=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10BrN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-bromo-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.